Methyl 2-((1-(4-methylquinoline-6-carbonyl)pyrrolidin-3-yl)thio)acetate

• IUPAC Name: methyl 2-[1-(4-methylquinoline-6-carbonyl)pyrrolidin-3-yl]sulfanylacetate
• InChI: InChI=1S/C18H20N2O3S/c1-12-5-7-19-16-4-3-13(9-15(12)16)18(22)20-8-6-14(10-20)24-11-17(21)23-2/h3-5,7,9,14H,6,8,10-11H2,1-2H3
• InChI Key: FHJOZZWYSJDNBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=C(C=CC2=NC=C1)C(=O)N3CCC(C3)SCC(=O)OC
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

“Methyl 2-((1-(4-methylquinoline-6-carbonyl)pyrrolidin-3-yl)thio)acetate” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to obtain compounds for the treatment of various diseases.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine ring, possibly from cyclic or acyclic precursors, and the subsequent functionalization of the ring. The quinoline moiety could be introduced through a condensation reaction.

Molecular Structure Analysis

The compound is a positional isomer of pyrovalerone, with the methyl group shifted from the 4-position of the aromatic ring to the 4-position of the acyl chain.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the presence of the pyrrolidine ring and the quinoline moiety. The pyrrolidine ring is known for its ability to efficiently explore the pharmacophore space due to sp3-hybridization.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structural components. For example, the pyrrolidine ring could contribute to the stereochemistry of the molecule.

Scientific Research Applications

Suzuki–Miyaura Coupling

Methyl 2-((1-(4-methylquinoline-6-carbonyl)pyrrolidin-3-yl)thio)acetate: . The SM coupling is a powerful method for forming carbon–carbon bonds. Its success lies in mild reaction conditions and functional group tolerance. Here’s how it works:

Drug Discovery

. Here’s how:

Future Directions

The compound could be of interest in medicinal chemistry due to the presence of the pyrrolidine ring. Further studies could explore its potential biological activities and optimize its properties for specific applications.